5-bromo-3-nitroquinolin-4-ol
Description
5-bromo-3-nitroquinolin-4-ol is a chemical compound with the CAS Number: 723283-90-7 . It has a molecular weight of 269.05 and is typically in powder form . The IUPAC name for this compound is 5-bromo-3-nitroquinolin-4-ol .
Molecular Structure Analysis
The InChI code for 5-bromo-3-nitroquinolin-4-ol is 1S/C9H5BrN2O3/c10-5-2-1-3-6-8(5)9(13)7(4-11-6)12(14)15/h1-4H, (H,11,13) . This compound has a complexity of 337, a rotatable bond count of 0, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 4 .Physical And Chemical Properties Analysis
5-bromo-3-nitroquinolin-4-ol is a powder that is stored at room temperature . The compound has an XLogP3-AA value of 2.3, an exact mass of 267.94835, and a monoisotopic mass of 267.94835 .Safety and Hazards
Safety information for 5-bromo-3-nitroquinolin-4-ol indicates that it may be harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water .
Mechanism of Action
Target of Action
Quinoline derivatives like nitroxoline have been found to inhibit type 2 methionine aminopeptidase (metap2) protein . MetAP2 is involved in angiogenesis, the formation of new blood vessels .
Mode of Action
It’s suggested that nitroxoline, a similar compound, inhibits metap2 protein, which is involved in angiogenesis . Its antibacterial activity may stem from the metal ion complexation vital for bacterial growth .
Biochemical Pathways
The inhibition of metap2 by nitroxoline, a similar compound, suggests that angiogenesis pathways could be affected .
Result of Action
The inhibition of metap2 by nitroxoline, a similar compound, suggests potential antitumor activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-nitroquinolin-4-ol involves the nitration of 5-bromo-4-hydroxyquinoline followed by reduction of the nitro group to an amino group and subsequent oxidation to a nitro group.", "Starting Materials": [ "5-bromo-4-hydroxyquinoline", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Sodium dithionite", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "5-bromo-4-hydroxyquinoline is nitrated with a mixture of nitric acid and sulfuric acid to yield 5-bromo-4-nitroquinoline.", "The nitro group is reduced to an amino group using sodium dithionite in the presence of hydrochloric acid.", "The amino group is oxidized back to a nitro group using hydrogen peroxide in the presence of sodium hydroxide to yield 5-bromo-3-nitroquinolin-4-ol." ] } | |
CAS RN |
723283-90-7 |
Product Name |
5-bromo-3-nitroquinolin-4-ol |
Molecular Formula |
C9H5BrN2O3 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
